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Cat. No.: B1329763 Get Quote

An In-depth Technical Guide to N,N'-Bis(2-hydroxyethyl)ethylenediamine (CAS 4439-20-7)

Introduction
N,N'-Bis(2-hydroxyethyl)ethylenediamine, registered under CAS number 4439-20-7, is a

multifunctional organic compound characterized by a central ethylenediamine core

symmetrically substituted with two hydroxyethyl groups on the nitrogen atoms.[1] Also known

by synonyms such as 2,2'-(Ethylenediimino)diethanol and 3,6-Diazaoctane-1,8-diol, this

molecule possesses both secondary amine and primary alcohol functional groups, bestowing

upon it a versatile chemical reactivity.[1][2] This unique structural arrangement makes it a

valuable intermediate and building block in a wide array of chemical and industrial applications,

from polymer chemistry to the synthesis of complex chelating agents. Its ability to engage in

hydrogen bonding and coordinate with metal ions is central to its utility.[3][4] This guide

provides a comprehensive overview of its properties, synthesis, applications, and safety

protocols, tailored for researchers and professionals in chemistry and drug development.

Physicochemical and Spectroscopic Properties
N,N'-Bis(2-hydroxyethyl)ethylenediamine is typically a white to pale yellow crystalline solid

at room temperature.[5][6][7] Its dual-functionality influences its physical properties, such as its

melting point and solubility. It is soluble in various organic solvents including DMSO, acetone,

chloroform, and ethyl acetate.[3]
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Table 1: Physicochemical Properties of N,N'-Bis(2-hydroxyethyl)ethylenediamine

Property Value Source(s)

CAS Number 4439-20-7 [1][5]

Molecular Formula C₆H₁₆N₂O₂ [5][8]

Molecular Weight 148.20 g/mol [5][8]

Appearance
White to pale yellow crystal or

powder
[5][6][7]

Melting Point 98-100 °C (lit.) [5][8][9]

Boiling Point 268.81 °C (rough estimate) [2][9]

Purity Typically >95-98% [5][6][7]

InChI Key
GFIWSSUBVYLTRF-

UHFFFAOYSA-N
[7][9]

SMILES OCCNCCNCCO [7]

Spectroscopic data is crucial for the structural confirmation of N,N'-Bis(2-
hydroxyethyl)ethylenediamine. While detailed spectral data requires access to specific

databases, ¹H NMR, ¹³C NMR, and IR spectroscopy are standard characterization techniques.

[10][11] The ¹H NMR spectrum would be expected to show signals corresponding to the

methylene protons of the ethyl and hydroxyethyl groups, as well as exchangeable protons from

the amine and hydroxyl groups. The IR spectrum would prominently feature absorption bands

for O-H and N-H stretching, in addition to C-N and C-O stretching vibrations.

Synthesis and Purification
The synthesis of N,N'-Bis(2-hydroxyethyl)ethylenediamine can be achieved through several

established routes. The choice of method often depends on factors like precursor availability,

desired yield, and scalability.

Common Synthetic Pathways
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Hydroxyalkylation of Ethylenediamine: This is a direct method involving the reaction of

ethylenediamine with two equivalents of ethylene oxide.[12] The nucleophilic primary amine

groups of ethylenediamine attack the electrophilic carbon of the ethylene oxide ring, leading

to its opening and the formation of the hydroxyethyl substituents. This reaction must be

carefully controlled to achieve selective bis-substitution and minimize side reactions.[12]

Alkylation with 2-Chloroethanol: Another common approach is the direct alkylation of an

amine precursor with 2-chloroethanol.[12] For instance, reacting 2-(2-

aminoethylamino)ethanol with 2-chloroethanol in the presence of a base like sodium

carbonate can yield the desired product.[12][13] The base is essential to neutralize the

hydrochloric acid formed during the reaction.

The diagram below illustrates a generalized synthesis workflow.
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Caption: Generalized workflow for the synthesis of N,N'-Bis(2-
hydroxyethyl)ethylenediamine.

Experimental Protocol: Synthesis via Alkylation
The following protocol is a representative example based on the alkylation of 2-(2-

aminoethylamino)ethanol with 2-chloroethanol.[13]
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Reaction Setup: To a stirred suspension of 2-(2-aminoethylamino)ethanol (0.2 M), add 2-

chloroethanol (0.2 M) and powdered sodium carbonate (0.16 M).

Heating: Heat the mixture to 135 °C and maintain stirring for approximately 25 hours.[13] The

elevated temperature is necessary to drive the nucleophilic substitution reaction, while the

sodium carbonate acts as an acid scavenger.

Work-up: After the reaction period, cool the mixture to room temperature. Add methanol

(~300 mL) to dissolve the product and facilitate the separation of inorganic salts.

Isolation: Filter the mixture to remove the solid inorganic byproducts. Evaporate the resulting

filtrate under reduced pressure to yield the crude product, which often presents as a yellow

oil.[13]

Purification: The crude product can be purified by recrystallization. Dissolving the oil in a

suitable solvent like tetrahydrofuran (THF), treating with activated charcoal to remove

colored impurities, and subsequent cooling will yield the purified crystalline solid.[13]

Chemical Reactivity and Applications
The utility of N,N'-Bis(2-hydroxyethyl)ethylenediamine stems from its bifunctional nature,

containing both nucleophilic secondary amine groups and reactive hydroxyl groups. This

structure allows it to act as a versatile building block and functional agent in numerous

applications.
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Caption: Relationship between the functional groups of the molecule and its main applications.

Key Application Areas
Chelating Agent: The presence of two nitrogen and two oxygen donor atoms allows N,N'-
Bis(2-hydroxyethyl)ethylenediamine to act as a tetradentate ligand, capable of forming

stable complexes with various metal ions.[12][14] This chelating property is leveraged in

water treatment to sequester metal ions, preventing scale formation and corrosion.[5] In

agriculture, it is used in fertilizer formulations to improve the bioavailability of micronutrients

to plants.[12] Its derivatives, such as EDDHA, are highly effective iron chelates for treating

iron chlorosis in plants.[14]

Polymer and Resin Chemistry: It serves as an effective curing agent for epoxy resins.[5][15]

The amine groups react with the epoxide rings, initiating cross-linking, while the hydroxyl

groups can also participate in the polymerization process. This cross-linking transforms the

liquid resin into a hard, durable solid with enhanced mechanical strength, thermal stability,

and chemical resistance.[15] It is also used in the synthesis of poly(amidoamine)s and other

polymers.[3]
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Chemical Intermediate: This compound is a key starting material for producing a variety of

other chemicals. It is used in the manufacture of surfactants and emulsifiers for personal

care products like shampoos and creams, where it helps stabilize oil-in-water mixtures.[5] It

is also an intermediate in the synthesis of corrosion inhibitors and certain pharmaceutical

compounds.[5][12][16]

Research and Drug Development: In scientific research, it is used in coordination chemistry

to study the behavior of metal complexes.[3][12] Metal complexes synthesized from this

ligand have been investigated for potential biological activities, including antimicrobial and

anticancer properties.[12] Furthermore, it has been used in the synthesis of biodegradable,

nitric oxide-releasing elastomers for medical device applications.[3]

Safety and Handling
N,N'-Bis(2-hydroxyethyl)ethylenediamine is classified as a corrosive substance. It can cause

severe skin burns and serious eye damage.[10] Therefore, strict adherence to safety protocols

is mandatory when handling this chemical.

Table 2: GHS Hazard Information

Category Information Source(s)

Pictogram GHS05 (Corrosion)

Signal Word Danger [10]

Hazard Statements
H314: Causes severe skin

burns and eye damage.
[10]

Precautionary Statements

P260, P280,

P301+P330+P331,

P303+P361+P353,

P304+P340,

P305+P351+P338, P310,

P363, P501

[6]

Personal Protective Equipment (PPE): When handling, it is essential to wear appropriate

PPE, including chemical-resistant gloves, safety goggles, a face shield, and protective
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clothing.[6] In case of dust or aerosol generation, a P3 respirator cartridge is recommended.

Handling and Storage: The compound should be handled in a well-ventilated area. It should

be stored at room temperature in a tightly sealed, dry container.[5] The storage class is 8A

for combustible corrosive hazardous materials.

First Aid: In case of contact with skin or eyes, rinse immediately and cautiously with water for

several minutes.[6] If inhaled, move the person to fresh air. If swallowed, rinse the mouth but

do not induce vomiting. In all cases of exposure, seek immediate medical attention.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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